6-Bromo-3-chloro-2-methanesulfonylquinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Bromo-3-chloro-2-methanesulfonylquinoxaline (BMQ) is a potent and selective antagonist of the AMPA subtype of glutamate receptors. It has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes.
Scientific Research Applications
Antimicrobial and Antimalarial Applications
- Antimicrobial and Antimalarial Agents : A series of novel compounds derived from 6-bromo-2-chloroquinoline, including 6-bromo-2-chloro-3-(4-phenyl-[1,2,3]triazol-1-ylmethyl)-quinoline, were synthesized and demonstrated significant antimicrobial and antimalarial activities. This indicates the potential of 6-Bromo-3-chloro-2-methanesulfonylquinoxaline derivatives in developing new therapeutic agents (Parthasaradhi et al., 2015).
Synthetic Applications
- Catalytic Synthesis : Novel N-bromo sulfonamide reagents were synthesized, showcasing the utility of 6-bromo-2-chloro derivatives as highly efficient catalysts for the synthesis of complex organic compounds. This demonstrates the role of such compounds in facilitating diverse chemical reactions, indicating their importance in organic synthesis (Khazaei et al., 2014).
Material Synthesis
- Synthesis of 2-Substituted Benzoxazoles : Methanesulfonic acid, a related compound, has been used as an effective catalyst in the synthesis of benzoxazoles from carboxylic acids. This illustrates the versatility of sulfonate-containing compounds in synthesizing heterocyclic structures, which have various applications in material science and pharmaceuticals (Kumar et al., 2008).
Analytical Chemistry Applications
- Mass Spectral Study : The mass spectral analysis of bis-halophenols and their cyclized derivatives demonstrates the analytical applications of bromo-chloro compounds, highlighting their utility in understanding the structural and chemical properties of organic compounds through mass spectrometry (Jia, 2001).
properties
IUPAC Name |
6-bromo-3-chloro-2-methylsulfonylquinoxaline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClN2O2S/c1-16(14,15)9-8(11)12-7-4-5(10)2-3-6(7)13-9/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAWGMHHHIZOCHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC2=C(C=C(C=C2)Br)N=C1Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-chloro-2-methanesulfonylquinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.